Cas no 83022-22-4 (3-Oxa-2,5-diazabicyclo[2.2.2]octane-5-carboxylicacid, 7,8-dihydroxy-2-phenyl-, methyl ester, (1a,4a,7S*,8S*)-(9CI))

• Product name: 3-Oxa-2,5-diazabicyclo[2.2.2]octane-5-carboxylicacid, 7,8-dihydroxy-2-phenyl-, methyl ester, (1a,4a,7S*,8S*)-(9CI)
• CAS No: 83022-22-4
• MF: C₁₃H₁₆N₂O₅
• MW: 280.276543617249
• CID: 733829
• PubChem ID: 339840

3-Oxa-2,5-diazabicyclo[2.2.2]octane-5-carboxylicacid, 7,8-dihydroxy-2-phenyl-, methyl ester, (1a,4a,7S*,8S*)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Oxa-2,5-diazabicyclo[2.2.2]octane-5-carboxylicacid, 7,8-dihydroxy-2-phenyl-, methyl ester, (1a,4a,7S*,8S*)-(9CI)
• methyl (5S,6S)-5,6-dihydroxy-2-phenyl-3-oxa-2,8-diazabicyclo[2.2.2]octane-8-carboxylate
• NSC-367959
• 83022-22-4
• NSC367959
• DTXSID50321015

• Inchi： InChI=1S/C13H16N2O5/c1-19-13(18)14-7-9-10(16)11(17)12(14)20-15(9)8-5-3-2-4-6-8/h2-6,9-12,16-17H,7H2,1H3/t9?,10-,11-,12?/m0/s1
• InChI Key： ZMKVMCDIHBSLEY-YECOWLKZSA-N
• SMILES： COC(=O)N1CC2C(C(C1ON2C3=CC=CC=C3)O)O

Computed Properties

• Exact Mass: 280.106
• Monoisotopic Mass: 280.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 428.8°Cat760mmHg
• Flash Point: 213.1°C
• Refractive Index: 1.631
• PSA: 82.47000
• LogP: -0.06040